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Compound of Interest

Compound Name:
N-(2-bromophenyl)-3-phenylprop-

2-enamide

CAS No.: 71910-51-5

Cat. No.: B1269319

Get Quote

Optimized Synthesis, Characterization, and Application
in Heterocyclic Chemistry
Executive Summary
N-(2-bromophenyl)-3-phenylprop-2-enamide (CAS 71910-51-5) is a specialized α,β-

unsaturated amide utilized primarily as a high-value intermediate in the synthesis of nitrogen-

containing heterocycles, specifically functionalized quinolines. Its structural core combines a

cinnamoyl moiety with an ortho-brominated aniline, creating a scaffold primed for

intramolecular cyclization reactions (e.g., Heck-type or Vilsmeier-Haack cyclizations). Beyond

its synthetic utility, the compound belongs to the cinnamamide class, which exhibits

documented antimicrobial and anticancer activities, making it a relevant pharmacophore in

medicinal chemistry campaigns.[1]

Chemical Profile & Properties[2][3][4][5][6][7][8][9]
The following physicochemical data provides the baseline for identification and quality control.
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Property Specification

CAS Number 71910-51-5

IUPAC Name
(2E)-N-(2-bromophenyl)-3-phenylprop-2-

enamide

Molecular Formula C₁₅H₁₂BrNO

Molecular Weight 302.17 g/mol

Appearance White to off-white crystalline solid

Density (Predicted) ~1.455 g/cm³

Boiling Point (Predicted) ~470.4°C at 760 mmHg

Solubility
Soluble in DMSO, DMF, DCM, Chloroform;

Insoluble in Water

InChI Key FZGNQEIHILPJBW-ZHACJKMWSA-N

Technical Synthesis Protocol
Method A: The Schotten-Baumann Acylation Route
This protocol is selected for its high atom economy and ease of purification compared to direct

coupling with reagents like DCC/EDC. It utilizes cinnamoyl chloride, which provides a rapid and

irreversible acylation of the sterically hindered 2-bromoaniline.

Reagents & Materials
Precursor A: 2-Bromoaniline (1.0 eq)

Precursor B: Cinnamoyl chloride (1.1 eq)

Base: Pyridine (1.5 eq) or Triethylamine (TEA) (1.5 eq)

Solvent: Dichloromethane (DCM) (anhydrous)

Quench: 1M HCl, Saturated NaHCO₃
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Step-by-Step Workflow
Preparation: In a flame-dried round-bottom flask, dissolve 2-bromoaniline (10 mmol) in

anhydrous DCM (30 mL). Cool the solution to 0°C using an ice bath.

Base Addition: Add Pyridine (15 mmol) dropwise. Note: Pyridine acts as both a base to

neutralize the HCl byproduct and a nucleophilic catalyst.

Acylation: Dissolve cinnamoyl chloride (11 mmol) in DCM (10 mL) and add it dropwise to the

reaction mixture over 20 minutes. Maintain temperature < 5°C to prevent side reactions.

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours.

Self-Validating Step (TLC): Monitor reaction progress using Hexane:EtOAc (7:3). The

starting aniline (higher Rf, fluorescent) should disappear, replaced by the amide product

(lower Rf, UV active).

Workup:

Wash the organic layer sequentially with 1M HCl (2 x 20 mL) to remove excess

pyridine/aniline.

Wash with Saturated NaHCO₃ (2 x 20 mL) to remove unreacted acid chloride (hydrolyzed

to cinnamic acid).

Wash with Brine (1 x 20 mL), dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Purification: Recrystallize from Ethanol or purify via flash column chromatography (SiO₂,

Gradient Hexane → EtOAc).

Mechanism of Action & Applications
Synthetic Utility: Quinoline Construction
The primary industrial application of CAS 71910-51-5 is its role as a precursor for substituted

quinolines. The presence of the ortho-bromide and the α,β-unsaturated system allows for

cyclization strategies, such as the intramolecular Heck reaction or radical cyclizations, to form

the quinoline core.
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Figure 1: Pathway for Transformation to Quinoline Derivatives

Fig 1. Palladium-catalyzed cyclization of N-(2-bromophenyl)cinnamamide to 2-phenylquinoline.
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Biological Pharmacophore
Research indicates that the cinnamamide scaffold possesses intrinsic biological activity.[1] The

α,β-unsaturated ketone acts as a Michael acceptor, potentially covalently modifying cysteine

residues in target proteins (e.g., kinases or bacterial enzymes).

Antimicrobial: Cinnamamides have shown efficacy against S. aureus and M. tuberculosis

strains.

Anticancer: The scaffold is investigated for inhibiting cell proliferation in carcinoma lines,

often serving as a template for histone deacetylase (HDAC) inhibitors.

Characterization & Quality Control
To ensure the integrity of the synthesized compound, the following NMR signals are diagnostic.

¹H NMR Prediction (400 MHz, CDCl₃):

δ 7.80–7.90 (d, 1H): Doublet for the α-proton of the alkene (trans coupling J ≈ 15.5 Hz).

δ 8.30–8.40 (br s, 1H): Amide N-H proton (deshielded).

δ 7.50–7.60 (d, 1H): Doublet for the β-proton of the alkene (J ≈ 15.5 Hz).

δ 7.10–7.60 (m, 9H): Multiplet corresponding to the aromatic protons of the phenyl and 2-

bromophenyl rings. The proton ortho to the amide nitrogen on the aniline ring will be shifted

downfield due to anisotropy.

Mass Spectrometry (ESI):
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[M+H]⁺: Calculated m/z 302.01 (79Br) and 304.01 (81Br) in a 1:1 ratio, confirming the

presence of the bromine atom.

Safety & Handling
Hazards: Irritant to eyes, respiratory system, and skin. The compound contains an α,β-

unsaturated system which is a potential skin sensitizer (Michael acceptor).

Storage: Store in a cool, dry place (2–8°C recommended) under inert atmosphere

(Argon/Nitrogen) to prevent slow oxidation or hydrolysis.

Disposal: Dispose of as halogenated organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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